Cas no 1154868-54-8 (4-(TRIFLUOROMETHYL)-1,2-DIHYDROPYRIDAZINE-3,6-DIONE)

• Product Name: 4-(TRIFLUOROMETHYL)-1,2-DIHYDROPYRIDAZINE-3,6-DIONE
• CAS No: 1154868-54-8
• MF: C₅H₃F₃N₂O₂
• MW: 180.084731340408
• CID: 4471409
• PubChem ID: 66941585
• Update Time: 2025-04-24

4-(TRIFLUOROMETHYL)-1,2-DIHYDROPYRIDAZINE-3,6-DIONE Chemical and Physical Properties

Names and Identifiers

• 4-(TRIFLUOROMETHYL)-1,2-DIHYDROPYRIDAZINE-3,6-DIONE
• 3,6-Pyridazinedione, 1,2-dihydro-4-(trifluoromethyl)-
• SCHEMBL3659585
• DB-374490
• AKOS025149464
• SCHEMBL1205739
• 4-(Trifluoromethyl)pyridazine-3,6-diol
• 6-Hydroxy-4-(trifluoromethyl)pyridazin-3(2H)-one
• 1154868-54-8
• DTXSID30736087
• 6-Hydroxy-5-(trifluoromethyl)pyridazin-3(2H)-one
• 4-(trifluoromethyl)-1,2,3,6-tetrahydropyridazine-3,6-dione
• starbld0012290
• 4-Trifluoromethyl-1,2-dihydropyridazin-3,6-dione
• 1,2-Dihydro-4-(trifluoromethyl)-3,6-pyridazinedione

• Inchi： 1S/C5H3F3N2O2/c6-5(7,8)2-1-3(11)9-10-4(2)12/h1H,(H,9,11)(H,10,12)
• InChI Key： WATNEZZFWGVBOH-UHFFFAOYSA-N
• SMILES： C1(=O)NNC(=O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 180.01466183Da
• Monoisotopic Mass: 180.01466183Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų